Cas no 368443-50-9 (1-methyl 4-prop-2-en-1-yl (2R)-2-{[(tert-butoxy)carbonyl]amino}butanedioate)

• Product Name: 1-methyl 4-prop-2-en-1-yl (2R)-2-{[(tert-butoxy)carbonyl]amino}butanedioate
• CAS No: 368443-50-9
• MF: C₁₃H₂₁NO₆
• MW: 287.30894446373
• CID: 5528678
• Update Time: 2025-07-02

1-methyl 4-prop-2-en-1-yl (2R)-2-{[(tert-butoxy)carbonyl]amino}butanedioate Chemical and Physical Properties

Names and Identifiers

• D-Aspartic acid, N-[(1,1-dimethylethoxy)carbonyl]-, 1-methyl 4-(2-propen-1-yl) ester
• 1-methyl 4-prop-2-en-1-yl (2R)-2-{[(tert-butoxy)carbonyl]amino}butanedioate

• Inchi： 1S/C13H21NO6/c1-6-7-19-10(15)8-9(11(16)18-5)14-12(17)20-13(2,3)4/h6,9H,1,7-8H2,2-5H3,(H,14,17)/t9-/m1/s1
• InChI Key： KYKNNIMLGUGDHF-SECBINFHSA-N
• SMILES： C(OC)(=O)[C@@H](CC(OCC=C)=O)NC(OC(C)(C)C)=O

Additional information on 1-methyl 4-prop-2-en-1-yl (2R)-2-{[(tert-butoxy)carbonyl]amino}butanedioate

Comprehensive Overview of 1-methyl 4-prop-2-en-1-yl (2R)-2-{[(tert-butoxy)carbonyl]amino}butanedioate (CAS No. 368443-50-9)

1-methyl 4-prop-2-en-1-yl (2R)-2-{[(tert-butoxy)carbonyl]amino}butanedioate (CAS No. 368443-50-9) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of ester derivatives and features a tert-butoxycarbonyl (Boc) protecting group, making it a valuable intermediate in peptide synthesis and drug development. Its unique stereochemistry (2R configuration) and functional groups contribute to its role in asymmetric synthesis and chiral molecule production.

The growing demand for chiral building blocks in the pharmaceutical industry has increased interest in compounds like 1-methyl 4-prop-2-en-1-yl (2R)-2-{[(tert-butoxy)carbonyl]amino}butanedioate. Researchers often search for "Boc-protected amino acid derivatives" or "allyl ester applications in drug synthesis," highlighting its relevance in modern medicinal chemistry. The compound’s allyl ester group offers versatility in further chemical modifications, while the Boc group ensures stability during multi-step reactions.

In the context of green chemistry trends, this compound aligns with efforts to develop sustainable synthetic routes. Its structural features enable efficient catalytic transformations, reducing waste and energy consumption. Searches for "environmentally friendly peptide coupling agents" or "stereoselective synthesis methods" often lead to discussions about derivatives like CAS No. 368443-50-9. Additionally, its compatibility with microwave-assisted synthesis and flow chemistry techniques makes it a topic of interest in high-throughput screening.

The compound’s physicochemical properties, such as solubility in common organic solvents (e.g., dichloromethane, tetrahydrofuran), further enhance its practicality in laboratory settings. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and enantiomeric excess. These qualities address frequent queries about "quality control for chiral intermediates" and "characterization of Boc-amino acid esters."

Beyond pharmaceuticals, 1-methyl 4-prop-2-en-1-yl (2R)-2-{[(tert-butoxy)carbonyl]amino}butanedioate has potential applications in material science, particularly in designing biodegradable polymers and smart coatings. Its reactive allyl group allows for polymerization or cross-linking, catering to searches for "functional monomers for advanced materials." As the industry shifts toward bio-based chemicals, this compound’s role in renewable resource utilization is gaining attention.

In summary, CAS No. 368443-50-9 exemplifies the intersection of synthetic efficiency, chiral specificity, and multidisciplinary applicability. Its prominence in drug discovery pipelines and alignment with sustainable chemistry goals ensure its continued relevance in scientific and industrial advancements.